Cas no 2172490-20-7 (1-amino(cyclobutyl)methylcyclobutan-1-ol)

• Product Name: 1-amino(cyclobutyl)methylcyclobutan-1-ol
• CAS No: 2172490-20-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6097665
• PubChem ID: 165600724
• Update Time: 2025-06-14

1-amino(cyclobutyl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino(cyclobutyl)methylcyclobutan-1-ol
• 2172490-20-7
• EN300-1638375
• 1-[amino(cyclobutyl)methyl]cyclobutan-1-ol

• Inchi： 1S/C9H17NO/c10-8(7-3-1-4-7)9(11)5-2-6-9/h7-8,11H,1-6,10H2
• InChI Key： WPQAEHJQRSDNAU-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C(C1CCC1)N

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino(cyclobutyl)methylcyclobutan-1-ol

Comprehensive Overview of 1-amino(cyclobutyl)methylcyclobutan-1-ol (CAS No. 2172490-20-7): Properties, Applications, and Industry Insights

The compound 1-amino(cyclobutyl)methylcyclobutan-1-ol (CAS No. 2172490-20-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This bicyclic amine-alcohol hybrid is characterized by its cyclobutyl and methylcyclobutan-1-ol moieties, which contribute to its stereochemical complexity and reactivity. Researchers are increasingly exploring its role as a chiral building block in asymmetric synthesis, particularly in the development of novel small-molecule therapeutics targeting GPCRs and enzymatic pathways.

Recent trends in AI-driven drug discovery have highlighted the importance of structurally diverse scaffolds like 1-amino(cyclobutyl)methylcyclobutan-1-ol. Computational studies suggest its potential as a conformationally constrained pharmacophore, with the rigid cyclobutane rings offering entropic advantages in target binding. The compound's hydrogen-bond donor/acceptor profile (from both amino and hydroxyl groups) makes it particularly interesting for molecular docking simulations, a frequently searched topic in cheminformatics circles.

From a synthetic chemistry perspective, the preparation of CAS 2172490-20-7 often involves ring-strain utilization strategies. The cyclobutane rings present both challenges and opportunities: their inherent angle strain facilitates certain ring-opening reactions while demanding careful optimization of reaction conditions. Current literature emphasizes transition metal-catalyzed approaches for introducing the amino(cyclobutyl) functionality, with particular focus on rhodium(I)-complexes in asymmetric hydrogenation.

The physicochemical properties of 1-amino(cyclobutyl)methylcyclobutan-1-ol reveal interesting characteristics for formulation scientists. Its logP values (predicted between 0.8-1.2) and polar surface area (~60 Ų) position it within the "drug-like" chemical space, aligning with current industry preferences for orally bioavailable compounds. These metrics are frequently queried in ADMET prediction platforms, reflecting the compound's relevance in preclinical development workflows.

Emerging applications extend beyond pharmaceuticals. Materials science researchers are investigating CAS 2172490-20-7 as a potential monomer for high-performance polymers, where the cyclobutyl groups could impart unusual thermal and mechanical properties. This intersects with growing interest in strain-release polymerization techniques, a hot topic in polymer chemistry forums and academic searches.

Analytical characterization of 1-amino(cyclobutyl)methylcyclobutan-1-ol presents specific challenges that have become discussion points in spectroscopy communities. The steric crowding around both functional groups complicates NMR interpretation, particularly for diastereotopic proton assignments. Advanced techniques like NOESY and residual dipolar coupling measurements are often necessary, topics frequently searched by analytical chemists working with constrained cyclic systems.

Regulatory considerations for CAS 2172490-20-7 follow standard protocols for novel organic compounds. While not classified as hazardous, proper handling of its amino-alcohol functionality requires standard laboratory safety precautions. The compound's environmental fate has become a subject of green chemistry discussions, particularly regarding biodegradation pathways of alicyclic amines - a trending topic in environmental chemistry research.

The commercial landscape for 1-amino(cyclobutyl)methylcyclobutan-1-ol reflects growing demand from contract research organizations (CROs) and custom synthesis providers. Current market analyses suggest increasing procurement inquiries for chiral cyclobutane derivatives, with particular interest in enantiomerically pure forms of this compound. These trends align with broader industry shifts toward three-dimensional molecular architectures in drug design.

Future research directions likely include exploring CAS 2172490-20-7 in DNA-encoded library (DEL) platforms and fragment-based drug discovery. Its balanced molecular weight (~155 g/mol) and vectorial functionality make it suitable for both applications. These approaches dominate current medicinal chemistry literature searches, indicating sustained interest in such structural motifs.

From a patent landscape perspective, several applications have emerged featuring 1-amino(cyclobutyl)methylcyclobutan-1-ol as a key intermediate. Most claims focus on its incorporation into kinase inhibitor scaffolds or proteolysis targeting chimera (PROTAC) linkers. This aligns with the pharmaceutical industry's focus on targeted protein degradation - one of the most searched modalities in current drug discovery databases.